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Compound of Interest

Compound Name: Yuehgesin C

Cat. No.: B15596405 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Yuehgesin C, a natural product

belonging to the coumarin class of compounds. While detailed experimental data and specific

signaling pathways for Yuehgesin C are not extensively documented in publicly available

scientific literature, this guide furnishes its definitive identification through its CAS number and

IUPAC name. Furthermore, it contextualizes Yuehgesin C within the broader family of

coumarins, which are well-studied for their diverse and significant pharmacological activities.

This document is intended to serve as a foundational resource for researchers and

professionals in drug development interested in the potential of Yuehgesin C and related

compounds.

Chemical Identification
A precise identification of a chemical compound is fundamental for all research and

development activities. The Chemical Abstracts Service (CAS) number and the International

Union of Pure and Applied Chemistry (IUPAC) name for Yuehgesin C are provided below.

Identifier Value

CAS Number 125072-68-6

IUPAC Name
8-(3-ethoxy-2-hydroxy-3-methylbutyl)-7-

methoxychromen-2-one
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Contextual Overview: The Coumarin Class
Yuehgesin C is a derivative of coumarin, a large and important class of benzopyrone

secondary metabolites found in many plants.[1][2] Coumarins are known for their wide range of

pharmacological properties, which are attributed to the diverse substitutions on their core

structure.[3]

General Biological Activities of Coumarins:

The coumarin scaffold is a privileged structure in medicinal chemistry, with derivatives

exhibiting a broad spectrum of biological activities, including:

Anticancer Activity: Many coumarins have demonstrated promising anticancer properties

through various mechanisms such as inducing apoptosis, inhibiting cell proliferation,

modulating oxidative stress, and preventing angiogenesis and metastasis.[4]

Anti-inflammatory Effects: Coumarins are recognized for their anti-inflammatory capabilities.

[1][2]

Anticoagulant Properties: Certain coumarin derivatives are used clinically as anticoagulants.

[1][2]

Antimicrobial and Antiviral Activities: The coumarin nucleus is a constituent of various

antimicrobial and antiviral agents.[1][3][5]

Neuroprotective Effects: Some coumarins have shown potential in the context of

neurodegenerative diseases.[1]

The diverse biological profile of coumarins makes them attractive candidates for drug discovery

and development.[5] The specific biological activity of a coumarin derivative is highly

dependent on the nature and position of its substituents.[3]

Data Presentation
Due to a lack of specific experimental studies on Yuehgesin C in the accessible scientific

literature, quantitative data regarding its biological activity, such as IC₅₀ or EC₅₀ values, are not

available for presentation.
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Experimental Protocols
Detailed experimental protocols for key experiments involving Yuehgesin C cannot be

provided as no specific studies have been identified.

Signaling Pathways and Logical Relationships
As the mechanism of action and specific cellular targets of Yuehgesin C have not been

elucidated in the available literature, a diagram of its signaling pathway cannot be generated at

this time.

For illustrative purposes, a generalized workflow for the initial investigation of a novel natural

product like Yuehgesin C is presented below. This diagram outlines a logical progression from

isolation to the initial biological screening.
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Isolation & Purification
of Yuehgesin C

Structural Elucidation
(NMR, MS, etc.)

In Vitro Biological Screening
(e.g., Cytotoxicity, Enzyme Inhibition)

Identification of
'Hit' Activity

Further Mechanistic Studies
(e.g., Target Identification, Pathway Analysis)

Click to download full resolution via product page

Caption: A generalized workflow for the investigation of a novel natural product.

Conclusion and Future Directions
Yuehgesin C, identified by CAS number 125072-68-6, is a member of the pharmacologically

significant coumarin family. While specific biological data for Yuehgesin C is currently

unavailable, its structural class suggests potential for a range of biological activities. Further

research, following a workflow similar to the one outlined, is necessary to elucidate its specific

mechanism of action, identify its molecular targets, and explore its therapeutic potential. This
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would involve the isolation or synthesis of Yuehgesin C, followed by a comprehensive

screening in various biological assays to uncover its pharmacological profile. Such studies

would be a valuable contribution to the field of natural product chemistry and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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